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Compound of Interest

Compound Name: JHU37160

Cat. No.: B2879511

JHU37160 Technical Support Center

Welcome to the technical support center for JHU37160. This resource is designed to assist
researchers, scientists, and drug development professionals in designing and troubleshooting
experiments to validate the effects of JHU37160.

Frequently Asked Questions (FAQSs)
Q1: What is the primary mechanism of action of
JHU371607?

JHU37160 is a potent and selective agonist for Designer Receptors Exclusively Activated by
Designer Drugs (DREADDSs), specifically targeting the hM3Dq and hM4Di receptors.[1][2] It
exhibits high affinity for these engineered muscarinic receptors with Ki values of 1.9 nM for
hM3Dq and 3.6 nM for hM4Di.[1][3] Its corresponding EC50 values are 18.5 nM for hM3Dq and
0.2 nM for hM4Di in cell-based assays.[1][2] JHU37160 is designed to have minimal off-target
effects on endogenous receptors, making it a valuable tool for chemogenetic studies.

The hM3Dg DREADD is coupled to the Gq signaling pathway, which activates phospholipase
C, leading to the production of inositol triphosphate (IP3) and diacylglycerol (DAG).[4] This
cascade results in an increase in intracellular calcium levels, which is excitatory.[4] The hM4Di
DREADD is coupled to the Gi signaling pathway, which inhibits adenylyl cyclase, leading to a
decrease in intracellular cAMP levels and subsequent reduction in protein kinase A (PKA)
activity, which is inhibitory.[4]
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Hypothesis:
JHU37160 effect is DREADD-specific

Experiment 1: Experiment 2:
Treat DREADD-expressing cells Treat Wild-Type cells
with JHU37160 (no DREADD) with JHU37160
Result: Cellular Response Result: No Cellular Response
Observed Observed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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